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Compound of Interest

Compound Name: GoSlo-SR-5-69

Cat. No.: B2989940 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Logistical Information for the Handling and Disposal of the BK Channel Activator, GoSlo-SR-5-
69.

This document provides crucial procedural guidance for the safe operational use and disposal

of GoSlo-SR-5-69, ensuring laboratory safety and compliance with standard chemical handling

protocols. By offering value beyond the product itself, we aim to be your preferred source for

laboratory safety and chemical handling information, fostering a deep trust in our commitment

to your research and safety.

Chemical and Physical Properties
A summary of the key quantitative data for GoSlo-SR-5-69 is presented below for easy

reference.
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Property Value Source

Molecular Weight 470.47 g/mol

Formula C₂₄H₁₉N₂NaO₅S

Purity ≥98%

EC₅₀ 251 nM

Solubility Soluble to 100 mM in DMSO

Storage Store at room temperature

CAS Number 1363419-31-1

Proper Disposal Procedures
While a specific Safety Data Sheet (SDS) for GoSlo-SR-5-69 is not publicly available, a

general SDS from the manufacturer for non-hazardous substances provides foundational

guidance. The following step-by-step disposal plan is based on this information and established

best practices for chemical waste management.

Step 1: Personal Protective Equipment (PPE) Before handling GoSlo-SR-5-69 for disposal,

ensure you are wearing appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Step 2: Waste Collection

Solid Waste: Collect any solid GoSlo-SR-5-69 waste, including empty vials and

contaminated consumables (e.g., weigh boats, pipette tips), in a designated, clearly labeled

hazardous waste container.

Liquid Waste: Solutions containing GoSlo-SR-5-69 should be collected in a separate,

labeled hazardous waste container. Do not pour solutions down the drain.
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Spills: In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand) and collect it into the designated hazardous waste container.

Step 3: Labeling Properly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: Sodium 1-Amino-9,10-dioxo-4-((5,6,7,8-tetrahydronaphthalen-2-

yl)amino)-9,10-dihydroanthracene-2-sulfonate

The concentration of the waste

The date of accumulation

Step 4: Storage of Waste Store the sealed and labeled hazardous waste container in a

designated, well-ventilated, and secure area, away from incompatible materials, until it can be

collected by your institution's environmental health and safety (EHS) department.

Step 5: Final Disposal Arrange for the disposal of the hazardous waste through your

institution's EHS department. They will ensure the waste is disposed of in accordance with all

local, state, and federal environmental regulations.

Experimental Protocol: Electrophysiological
Recording of BK Channels
The following is a detailed methodology for a key experiment involving GoSlo-SR-5-69, as

described in the scientific literature.[1][2][3]

Objective: To characterize the effects of GoSlo-SR-5-69 on large conductance, Ca²⁺-activated

K⁺ (BK) channels in rabbit bladder smooth muscle cells using the patch-clamp technique.[1][2]

Materials:

GoSlo-SR-5-69

Rabbit bladder smooth muscle cells
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Patch-clamp rig (amplifier, micromanipulator, microscope)

Borosilicate glass capillaries for micropipettes

Solutions:

Pipette solution (internal): Symmetrical K⁺ solution (e.g., 140 mM KCl, 10 mM HEPES, 10

mM Glucose, pH 7.2) with either 1 mM EGTA (for [Ca²⁺] < 100 nM) or 1 mM HEDTA (for

[Ca²⁺] > 300 nM).[2]

Bath solution (external): Same as the pipette solution.

Procedure:

Cell Preparation: Isolate rabbit bladder smooth muscle cells by enzymatic digestion and

plate them in 35 mm Petri dishes.[2]

Pipette Preparation: Pull micropipettes from borosilicate glass capillaries and fire-polish the

tips to an appropriate diameter.

Electrode Filling: Fill the micropipette with the internal solution.

Seal Formation: Approach a cell with the micropipette and apply gentle suction to form a

high-resistance (>1 GΩ) seal between the pipette tip and the cell membrane.

Excised Patch Formation: Excise a patch of the cell membrane to achieve the inside-out

configuration.

Voltage Clamp: Hold the membrane patch at a potential of -60 mV.[2]

Data Acquisition: Evoke BK channel currents using voltage ramps (e.g., 100 mV/sec).[2]

Application of GoSlo-SR-5-69: Apply GoSlo-SR-5-69 to the bath solution at the desired

concentration (e.g., 1 µM) to observe its effect on channel activity.[1][3]

Data Analysis: Analyze the recorded currents to determine the effect of GoSlo-SR-5-69 on

the voltage required for half-maximal activation (V₁/₂) of the BK channels.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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